Cas no 13256-67-2 (1-(2,4-dimethylphenyl)-3-(4-methylphenyl)urea)

13256-67-2 structure
Product name:1-(2,4-dimethylphenyl)-3-(4-methylphenyl)urea
1-(2,4-dimethylphenyl)-3-(4-methylphenyl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4-dimethylphenyl)-3-(4-methylphenyl)urea
- 1-(2,4-Dimethylphenyl)-3-(4-methylphenyl)urea; urea, N-(2,4-dimethylphenyl)-N'-(4-methylphenyl)-
- SCHEMBL4548287
- Z44586698
- N-(2,4-dimethylphenyl)-N'-(4-methylphenyl)urea
- Oprea1_842901
- NSC109568
- AKOS002943895
- DTXSID00927723
- NSC-109568
- N'-(2,4-Dimethylphenyl)-N-(4-methylphenyl)carbamimidic acid
- 13256-67-2
-
- Inchi: InChI=1S/C16H18N2O/c1-11-4-7-14(8-5-11)17-16(19)18-15-9-6-12(2)10-13(15)3/h4-10H,1-3H3,(H2,17,18,19)
- InChI Key: ZEJLUXHCEOBOHO-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 254.14204
- Monoisotopic Mass: 254.142
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1Ų
- XLogP3: 3.2
Experimental Properties
- Density: 1.163
- Boiling Point: 310.8°C at 760 mmHg
- Flash Point: 96.2°C
- Refractive Index: 1.647
- PSA: 41.13
- LogP: 4.40180
1-(2,4-dimethylphenyl)-3-(4-methylphenyl)urea Related Literature
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Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
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Mrinmoy Maiti,Shin A Yoon,Yujin Cha,K. K. Athul,Sankarprasad Bhuniya,Min Hee Lee Chem. Commun., 2021,57, 9614-9617
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D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
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4. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
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Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
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Hui Ming Ge,Wei Yun Zhang,Gang Ding,Patchareenart Saparpakorn,Yong Chun Song,Supa Hannongbua,Ren Xiang Tan Chem. Commun., 2008, 5978-5980
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